2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate

• IUPAC Name: [2-(4-fluorophenyl)-2-oxoethyl] 4-(2-ethylanilino)-4-oxobutanoate
• InChI: InChI=1S/C20H20FNO4/c1-2-14-5-3-4-6-17(14)22-19(24)11-12-20(25)26-13-18(23)15-7-9-16(21)10-8-15/h3-10H,2,11-13H2,1H3,(H,22,24)
• InChI Key: ZWXMYJSZWNHRBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C20H20FNO4
• Molecular Weight: 357.4 g/mol

Description

2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate is a chemical compound with various scientific research applications. It is a synthetic compound that belongs to the class of oxoacetates and is commonly referred to as ethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate is not well understood. However, it is believed to interact with specific cellular targets, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate has been shown to exhibit various biochemical and physiological effects. It has been reported to have anti-inflammatory and anti-cancer properties. Additionally, this compound has been shown to exhibit antibacterial and antifungal activities. It has also been reported to have a potential role in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate in lab experiments is its synthetic accessibility. The compound can be easily synthesized using well-established synthetic methods. Additionally, this compound exhibits various biochemical and physiological effects, making it a useful tool in drug discovery and development.
One of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it challenging to use in certain experimental settings. Additionally, the mechanism of action of this compound is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the scientific research of 2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate. One potential direction is to further investigate the mechanism of action of this compound. This could help to better understand its biochemical and physiological effects and identify potential targets for drug development.
Another future direction is to explore the use of this compound in the treatment of Alzheimer's disease. Preliminary studies have shown promising results, and further research could lead to the development of new therapies for this debilitating disease.
Finally, there is potential for the use of 2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate in the development of new antibacterial and antifungal agents. The compound has exhibited activity against various bacterial and fungal strains, and further research could lead to the development of new therapies for infectious diseases.
Conclusion
2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate is a synthetic compound with various scientific research applications. It is used as a building block in the synthesis of various pharmaceutical compounds, exhibits various biochemical and physiological effects, and has potential in the treatment of Alzheimer's disease and infectious diseases. While there are limitations to using this compound in lab experiments, its synthetic accessibility and potential for drug development make it an important tool in scientific research.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate is a multi-step process that involves the reaction of various chemical reagents. The initial step involves the reaction of ethyl acetoacetate with 4-fluorobenzaldehyde in the presence of a base to form 2-(4-fluorophenyl)-2-oxoethyl-4-oxobutanoate. This intermediate compound is then reacted with 2-ethylphenylamine in the presence of a catalyst to form the final product, 2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate.

Scientific Research Applications

2-(4-fluorophenyl)-2-oxoethyl 4-[(2-ethylphenyl)amino]-4-oxobutanoate has various scientific research applications. It is used as a building block in the synthesis of various pharmaceutical compounds, including anti-inflammatory and anti-cancer agents. It has also been used as a ligand in the synthesis of metal complexes for catalytic applications. Additionally, this compound has been used as a fluorescent probe for the detection of amino acids and proteins.